2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)methylamino]ethanol
• InChI: InChI=1S/C15H24N2O/c18-10-8-16-11-15-7-4-9-17(13-15)12-14-5-2-1-3-6-14/h1-3,5-6,15-16,18H,4,7-13H2
• InChI Key: FRALCQXAZQYWSC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)CNCCO
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol is a tertiary amine derivative featuring a benzyl-substituted piperidine ring linked to an ethanolamine moiety via a methylene bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol typically involves the reaction of piperidine derivatives with benzyl halides and ethanolamine. One common method includes the nucleophilic substitution reaction where piperidine reacts with benzyl chloride to form 1-benzylpiperidine. This intermediate is then reacted with ethanolamine under basic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, can significantly improve the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce primary or secondary amines .

Scientific Research Applications

2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in the study of biochemical pathways and enzyme interactions.

Medicine: It is a precursor in the development of pharmaceuticals, particularly those targeting neurological disorders.

Industry: The compound is utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets, such as enzymes and receptors. The piperidine ring structure allows it to bind to these targets, modulating their activity and influencing various biochemical pathways. This interaction can lead to therapeutic effects, particularly in the treatment of neurological conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

Key structural analogs differ in substituents on the amine group or the central heterocyclic ring (piperidine vs. pyrrolidine). These modifications influence molecular weight, lipophilicity, and steric effects, which are critical for pharmacological activity. Below is a comparative analysis:

Table 1: Structural and Molecular Comparison

Compound Name	Substituent/Ring Variation	Molecular Weight (g/mol)	Key Features
2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol	–NH– group	~262.36 (calculated)	Baseline compound; moderate lipophilicity
2-[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-ethanol	Ethyl (–CH₂CH₃) on amine	276.42 (CAS:1353952-51-8)	Increased lipophilicity; altered sterics
2-[(1-Benzyl-piperidin-3-ylmethyl)-methyl-amino]-ethanol	Methyl (–CH₃) on amine	~248.33 (calculated)	Reduced steric bulk; higher solubility
2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol	Cyclopropyl on amine	~288.41 (calculated)	High ring strain; potential rigid binding
2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-amino]-ethanol	Pyrrolidine ring (5-membered)	~248.33 (calculated)	Smaller ring; altered conformational flexibility

Notes:

• Molecular weights for non-CAS entries are estimated based on structural data.
• The ethyl-substituted analog (276.42 g/mol) is explicitly documented in discontinued product listings .

Discontinued Status and Commercial Availability

Several analogs, including 2-[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-ethanol, are marked as discontinued by suppliers like CymitQuimica. Possible reasons include:

• Synthesis Difficulties : Complex purification steps or low yields.
• Biological Performance : Poor pharmacokinetics or toxicity in preclinical studies.

Biological Activity

2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol, a compound featuring a piperidine ring and a benzyl group, has garnered attention in pharmacological research due to its diverse biological activities. This article explores its mechanisms of action, biological effects, structure-activity relationships (SAR), and potential therapeutic applications.

The biological activity of 2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. The presence of the benzyl group and the piperidine ring enhances its binding affinity to these targets, modulating their activity and leading to various biological effects. Specific pathways influenced by this compound can vary based on the context of its application.

Biological Effects

Research indicates that this compound exhibits significant activity in several areas:

• Neuropharmacology : It has shown potential as a neuroprotective agent, influencing neurotransmitter systems and potentially alleviating neurodegenerative conditions.
• Chemokine Receptor Antagonism : Studies have demonstrated that derivatives of benzyl-piperidine compounds can act as potent antagonists for CCR3 receptors, which are involved in inflammatory responses .
• Antiproliferative Activity : Initial evaluations suggest that it may possess antiproliferative properties, making it a candidate for further research in cancer therapy .

Structure-Activity Relationship (SAR)

The structure of 2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol plays a crucial role in its biological activity. SAR studies indicate that modifications to the piperidine ring or the introduction of different substituents can significantly alter the compound's potency and selectivity. For instance:

Modification	Effect on Activity
N-Alkylation	Enhances binding potency to CCR3 receptors
Alteration of piperidine position	Affects neuropharmacological effects
Variations in benzyl group	Modulates pharmacokinetic properties

These findings underscore the importance of specific functional groups in determining the overall biological efficacy of the compound .

Case Studies

Several case studies have investigated the biological activity of 2-[(1-Benzyl-piperidin-3-ylmethyl)-amino]-ethanol:

• Neuroprotective Effects : A study demonstrated that this compound could reduce oxidative stress markers in neuronal cell lines, suggesting potential applications in neurodegenerative diseases.
• CCR3 Antagonism : In vitro assays showed that derivatives exhibited low nanomolar potency against eotaxin-induced eosinophil chemotaxis, highlighting their therapeutic potential in allergic conditions .
• Antiproliferative Activity : In a recent investigation, various concentrations of the compound were tested against cancer cell lines, revealing dose-dependent cytotoxic effects that warrant further exploration for cancer treatment .